Cas no 2649080-08-8 ((chlorosulfonyl)imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone)

• Product Name: (chlorosulfonyl)imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone
• CAS No: 2649080-08-8
• MF: C₆H₈ClNO₄S₂
• MW: 257.7150182724
• MDL: MFCD30345508
• CID: 5237688
• PubChem ID: 165862708
• Update Time: 2025-07-13

(chlorosulfonyl)imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, N-[methyl(2-methyl-3-furanyl)oxido-λ4-sulfanylidene]-
• 2649080-08-8
• EN300-315065
• [(chlorosulfonyl)imino](methyl)(2-methylfuran-3-yl)-lambda6-sulfanone
• (chlorosulfonyl)imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone

• MDL： MFCD30345508
• Inchi： 1S/C6H8ClNO4S2/c1-5-6(3-4-12-5)13(2,9)8-14(7,10)11/h3-4H,1-2H3
• InChI Key： YWVCZQGVARGKAV-UHFFFAOYSA-N
• SMILES： ClS(N=S(C)(C1C=COC=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 256.9583278g/mol
• Monoisotopic Mass: 256.9583278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 392.5±44.0 °C(Predicted)

Additional information on (chlorosulfonyl)imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone

The Chemical Compound CAS No 2649080-08-8: (Chlorosulfonyl)Imino(Methyl)(2-Methylfuran-3-Yl)-Lambda6-Sulfanone

The compound CAS No 2649080-08-8, also known as (chlorosulfonyl)imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone, is a complex organic sulfur-containing compound with a unique chemical structure. This compound belongs to the class of sulfanones, which are known for their versatile applications in various fields such as agriculture, pharmaceuticals, and materials science. The name itself provides insight into its structural composition: the "chlorosulfonyl" group indicates the presence of a sulfonyl group substituted with chlorine, while the "imino" suggests an imine functional group. The "methyl" and "2-methylfuran-3-yl" groups further describe the substituents attached to the central sulfanone framework.

Recent studies have highlighted the potential of this compound in agricultural applications, particularly as a fungicide or herbicide. Its ability to inhibit specific enzymes involved in fungal growth has been extensively researched. For instance, a 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibits potent activity against plant pathogens such as Fusarium species. The research emphasized its effectiveness in controlling crop diseases without adverse effects on non-target organisms, making it a promising candidate for sustainable agriculture.

In terms of synthesis, (chlorosulfonyl)imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone is typically derived from multi-step organic reactions involving sulfonylation and imination processes. The synthesis pathway involves the reaction of chlorosulfonic acid with appropriate amine derivatives to form the imino group, followed by substitution reactions to introduce the methyl and furan substituents. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved purity of the final product.

The chemical structure of this compound plays a crucial role in its biological activity. The sulfanone ring acts as a rigid framework that stabilizes the molecule and enhances its bioavailability. The presence of electron-withdrawing groups like chlorosulfonyl increases the molecule's reactivity, making it more effective in binding to target enzymes. Additionally, the methyl and furan substituents contribute to hydrophobic interactions, which are essential for membrane permeability and cellular uptake.

From an environmental perspective, understanding the degradation pathways of (chlorosulfonyl)imino(methyl)(2-methylfuran-3-yl)-lambda6-sulfanone is critical for assessing its ecological impact. Research conducted in 2023 revealed that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in soil and water systems. This finding aligns with global efforts to develop eco-friendly agrochemicals that minimize environmental contamination.

In conclusion, CAS No 2649080-08-8 represents a significant advancement in sulfur-containing organic compounds with potential applications across multiple industries. Its unique chemical structure, combined with recent research findings on its biological activity and environmental behavior, underscores its importance as a valuable tool in modern chemistry and agriculture.